Cas no 1185300-97-3 (Fmoc-3-aminobenzene-1,2-dicarboxylic Acid)

• Product Name: Fmoc-3-aminobenzene-1,2-dicarboxylic Acid
• CAS No: 1185300-97-3
• MF: C₂₃H₁₇NO₆
• MW: 403.384186506271
• CID: 4684084
• PubChem ID: 46737342
• Update Time: 2025-06-09

Fmoc-3-aminobenzene-1,2-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}benzene-1,2-dicarboxylic acid
• Fmoc-3-aminobenzene-1,2-dicarboxylic Acid

• Inchi： 1S/C23H17NO6/c25-21(26)17-10-5-11-19(20(17)22(27)28)24-23(29)30-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-11,18H,12H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： SHDPRGMRALLFSS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(=O)O)C=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 644
• Topological Polar Surface Area: 113

Fmoc-3-aminobenzene-1,2-dicarboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-3-aminobenzene-1,2-dicarboxylic Acid

Research Brief on Fmoc-3-aminobenzene-1,2-dicarboxylic Acid (CAS: 1185300-97-3) in Chemical Biology and Pharmaceutical Applications

Fmoc-3-aminobenzene-1,2-dicarboxylic Acid (CAS: 1185300-97-3) is a specialized building block gaining increasing attention in peptide synthesis and drug discovery. This ortho-substituted aromatic amino acid derivative combines the protective features of the fluorenylmethyloxycarbonyl (Fmoc) group with the unique structural properties of a 1,2-dicarboxylic acid moiety. Recent studies highlight its utility in creating constrained peptide architectures and as a precursor for bioactive compound development.

In 2023-2024 research cycles, this compound has been particularly valuable in developing PROTACs (Proteolysis Targeting Chimeras) due to its dual functionality. The carboxylic acid groups enable linker formation to E3 ligase ligands, while the Fmoc-protected amine allows precise incorporation into peptide chains. A Nature Chemical Biology study (DOI: 10.1038/s41589-023-01429-9) demonstrated its use in creating selective kinase degraders by facilitating optimal spatial arrangement of warhead and E3 recruiter components.

Structural analyses reveal that 1185300-97-3 introduces beneficial conformational constraints when incorporated into peptides. X-ray crystallography data from Acta Crystallographica Section D (2024) shows the ortho-dicarboxylate motif induces β-turn stabilization, making it valuable for mimicking protein-protein interaction interfaces. This property has been leveraged in developing inhibitors for challenging targets like RAS oncoproteins and SARS-CoV-2 spike protein variants.

The compound's synthetic versatility was highlighted in a recent Journal of Medicinal Chemistry report (DOI: 10.1021/acs.jmedchem.3c02045), where it served as a key intermediate in generating peptide-drug conjugates with improved tumor penetration. The Fmoc group's orthogonal protection allowed sequential modification of both carboxyl groups - one for linker attachment to cytotoxic payloads, the other for solubility enhancement through salt formation.

Emerging applications include its use in DNA-encoded library (DEL) technology, where its rigid structure and multiple attachment points enable diverse pharmacophore presentation. A 2024 ACS Chemical Biology publication detailed its incorporation into DEL scaffolds targeting protein phosphatases, achieving unprecedented selectivity against PP2A isoforms through the precise spatial control enabled by the 1,2-dicarboxylate geometry.

Manufacturing and stability studies published in Organic Process Research & Development (2024) address previous challenges with scale-up. New continuous flow protocols achieve >90% yield at kilogram scale while maintaining the compound's optical purity. Stability data confirms 24-month shelf life under standard storage conditions (-20°C, desiccated), supporting its growing adoption in industrial drug discovery pipelines.

Future research directions focus on exploiting this scaffold for targeted protein degradation and covalent inhibitor development. The compound's ability to introduce both conformational constraint and multiple vector points for modification positions it as a valuable tool in next-generation therapeutic modalities, particularly for addressing "undruggable" targets through multivalent interactions.